Cas no 306278-77-3 (2-(2,4-dibromophenoxy)-N-(2-phenylethyl)acetamide)

• Product Name: 2-(2,4-dibromophenoxy)-N-(2-phenylethyl)acetamide
• CAS No: 306278-77-3
• MF: C₁₆H₁₅Br₂NO₂
• MW: 413.103802919388
• CID: 5853680
• PubChem ID: 1067764
• Update Time: 2025-06-23

2-(2,4-dibromophenoxy)-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(2,4-dibromophenoxy)-N-(2-phenylethyl)-
• Oprea1_473358
• F0266-5558
• Oprea1_450511
• ChemDiv2_000244
• HMS1369L02
• 2-(2,4-dibromophenoxy)-N-(2-phenylethyl)acetamide
• 306278-77-3
• SR-01000405502
• SR-01000405502-1
• 2-(2,4-dibromophenoxy)-N-phenethylacetamide
• Z19738851
• CBDivE_008901
• AKOS001087969

• Inchi： 1S/C16H15Br2NO2/c17-13-6-7-15(14(18)10-13)21-11-16(20)19-9-8-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H,19,20)
• InChI Key： ZYSZQZICBJKKLK-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)COC1=CC=C(Br)C=C1Br

Computed Properties

• Exact Mass: 412.94490g/mol
• Monoisotopic Mass: 410.94695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.576±0.06 g/cm3(Predicted)
• Boiling Point: 555.4±50.0 °C(Predicted)
• pka: 14.02±0.46(Predicted)

Additional information on 2-(2,4-dibromophenoxy)-N-(2-phenylethyl)acetamide

Introduction to 2-(2,4-dibromophenoxy)-N-(2-phenylethyl)acetamide (CAS No. 306278-77-3) and Its Emerging Applications in Chemical Biology

2-(2,4-dibromophenoxy)-N-(2-phenylethyl)acetamide, identified by its Chemical Abstracts Service (CAS) number 306278-77-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules characterized by a phenoxyacetic acid backbone modified with bromine substituents and an N-substituted amide group, which together contribute to its distinct chemical behavior and biological activity.

The molecular structure of 2-(2,4-dibromophenoxy)-N-(2-phenylethyl)acetamide consists of a phenolic ring substituted with two bromine atoms at the 2- and 4-positions, enhancing its lipophilicity and reactivity. The presence of the phenoxy group linked to an acetic acid moiety provides a scaffold for further functionalization, while the N-(2-phenylethyl)amidine moiety introduces additional pharmacophoric elements that can interact with biological targets. This dual functionality makes the compound a versatile tool for medicinal chemistry and drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated aromatic compounds, particularly those featuring bromine atoms at strategic positions on the aromatic ring. The introduction of bromine atoms not only modulates electronic properties but also influences metabolic stability and binding affinity to biological targets. Studies have shown that such modifications can enhance the efficacy of small-molecule drugs by improving their interaction with enzymes, receptors, and other cellular components.

One of the most compelling aspects of 2-(2,4-dibromophenoxy)-N-(2-phenylethyl)acetamide is its potential as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various therapeutic pathways. For instance, preliminary studies suggest that derivatives of this molecule may exhibit inhibitory effects on enzymes involved in cancer metabolism, such as poly(ADP-ribose) polymerases (PARPs). The bromine substituents are particularly valuable in these contexts, as they can serve as handles for further chemical modifications through cross-coupling reactions or other synthetic strategies.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug development. 2-(2,4-dibromophenoxy)-N-(2-phenylethyl)acetamide exemplifies this trend by combining multiple pharmacophoric elements into a single molecular framework. This design approach allows for rapid screening and optimization of lead compounds, reducing the time and resources required to bring new drugs to market. Moreover, its synthetic accessibility makes it an attractive candidate for academic and industrial research programs alike.

Recent advances in computational chemistry have further enhanced the utility of CAS No. 306278-77-3 in drug discovery. Molecular modeling techniques have been employed to predict binding affinities and identify potential interactions between this compound and biological targets. These simulations have provided valuable insights into how structural modifications can fine-tune biological activity, guiding the design of more effective derivatives.

The role of 2-(2,4-dibromophenoxy)-N-(2-phenylethyl)acetamide extends beyond mere intermediates; it also serves as a platform for exploring new chemical biology concepts. For example, researchers are investigating how halogenated aromatic compounds can modulate protein-protein interactions or influence epigenetic mechanisms. The phenoxyacetic acid scaffold is particularly well-suited for these studies due to its ability to engage multiple binding sites simultaneously.

In conclusion, CAS No. 306278-77-3 represents a promising compound with diverse applications in chemical biology and drug development. Its unique structural features—comprising brominated aromatic rings and functionalized amide groups—make it a valuable tool for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like 2-(2,4-dibromophenoxy)-N-(2-phenylethyl)acetamide are poised to play a pivotal role in advancing medical science.